4-(3-chlorophenyl)-2-(pyrrolidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide

• IUPAC Name: [4-(3-chlorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H17ClN2O3S/c20-14-6-5-7-15(12-14)22-13-18(19(23)21-10-3-4-11-21)26(24,25)17-9-2-1-8-16(17)22/h1-2,5-9,12-13H,3-4,10-11H2
• InChI Key: NHRQOJDSMAKVHH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(C3=CC=CC=C3S2(=O)=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol

Description

4-(3-chlorophenyl)-2-(pyrrolidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide is a synthetic compound that belongs to the family of benzothiazine derivatives. It is commonly referred to as GSK-3 inhibitor and has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's, bipolar disorder, and diabetes. The purpose of

Scientific Research Applications

Structural Analysis and Synthesis

• The structures of compounds related to 4-(3-chlorophenyl)-2-(pyrrolidin-1-ylcarbonyl)-4H-1,4-benzothiazine 1,1-dioxide are characterized by extensive intramolecular hydrogen bonds, with some derivatives forming dimeric pairs due to intermolecular N-H...O hydrogen bonds, indicating a potential for diverse chemical interactions and stability in various environments (W. Siddiqui et al., 2008).

Solubility and Dissolution Behavior

• Studies on analogs of this compound have measured and correlated their solubility in different solvents at varying temperatures, providing insights into their behavior in pharmaceutical formulations and potential for drug delivery applications (F. Shakeel et al., 2014).

Biological Activities and Pharmacological Potential

• Some derivatives have been synthesized and evaluated for their antimicrobial activities, suggesting a potential for development into new antimicrobial agents. This includes the synthesis of compounds with modifications intended to enhance biological activity (Essam Abdelghani et al., 2017).
• Another study involved the synthesis of novel biologically active compounds starting from similar structures, indicating a broad interest in exploiting the chemical scaffold for therapeutic purposes (M. Zia-ur-Rehman et al., 2009).

Novel Synthesis Methods

• Research on new synthesis methods for related compounds has been conducted, offering potential pathways for more efficient production and modification of these chemicals for research and development purposes (B. Kutscher et al., 1995).